Cas no 523980-66-7 (1-(3-chloro-4-methoxyphenyl)methylpiperazine)

• Product Name: 1-(3-chloro-4-methoxyphenyl)methylpiperazine
• CAS No: 523980-66-7
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5912828
• PubChem ID: 3372753
• Update Time: 2025-05-24

1-(3-chloro-4-methoxyphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• DTXSID001245859
• EN300-1967694
• AKOS014358931
• 1-[(3-chloro-4-methoxyphenyl)methyl]piperazine
• GS2050
• 523980-66-7
• 1-(3-chloro-4-methoxyphenyl)methylpiperazine

• Inchi： 1S/C12H17ClN2O/c1-16-12-3-2-10(8-11(12)13)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： VERCCTQXLVJXLR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCNCC1)OC

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(3-chloro-4-methoxyphenyl)methylpiperazine

1-(3-Chloro-4-Methoxyphenyl)methylpiperazine: A Comprehensive Overview

The compound 1-(3-chloro-4-methoxyphenyl)methylpiperazine (CAS No. 523980-66-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The methylpiperazine moiety in this compound serves as a versatile platform for various chemical modifications, making it a valuable intermediate in organic synthesis.

The 3-chloro-4-methoxyphenyl group attached to the piperazine ring introduces additional functionality, enhancing the compound's reactivity and potential for use in pharmaceutical and agrochemical industries. The presence of the chlorine atom at position 3 and the methoxy group at position 4 on the phenyl ring contributes to the molecule's electronic properties, influencing its interaction with biological systems. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of drugs, making this compound a promising candidate for drug development.

From a structural perspective, 1-(3-chloro-4-methoxyphenyl)methylpiperazine exhibits a rigid yet flexible framework, which is advantageous for molecular recognition and binding interactions. The piperazine ring's ability to adopt different conformations allows for diverse interactions with target molecules, a property that has been extensively exploited in medicinal chemistry. Researchers have demonstrated that this compound can act as a scaffold for constructing bioactive molecules with high specificity and potency.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-chloro-4-methoxyphenyl)methylpiperazine through various routes. One notable approach involves the nucleophilic substitution of an appropriate chlorinated intermediate with a piperazine derivative. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for applications in asymmetric synthesis.

The application of 1-(3-chloro-4-methoxyphenyl)methylpiperazine extends beyond traditional pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, where its ability to modulate enzyme activity makes it a valuable tool in crop protection. Additionally, this compound has shown potential in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical properties.

In terms of biological activity, 1-(3-chloro-4-methoxyphenyl)methylpiperazine has demonstrated promising results in preclinical studies. Researchers have reported its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies have indicated that this compound may exhibit antioxidant properties, making it a candidate for use in oxidative stress-related diseases.

The versatility of 1-(3-chloro-4-methoxyphenyl)methylpiperazine is further underscored by its role as a building block in combinatorial chemistry libraries. By incorporating this compound into high-throughput screening campaigns, scientists can rapidly identify novel lead compounds with desired biological activities. This approach has significantly accelerated drug discovery processes, highlighting the importance of such intermediates in modern medicinal chemistry.

Looking ahead, ongoing research into 1-(3-chloro-4-methoxyphenyl)methylpiperazine is expected to uncover new applications and improve its utility across various industries. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation therapeutics and materials.